Cas no 81-56-1 (1,5-diamino-2,4,6,8-tetrabromoanthraquinone)

• Product name: 1,5-diamino-2,4,6,8-tetrabromoanthraquinone
• CAS No: 81-56-1
• MF: C₁₄H₆Br₄N₂O₂
• MW: 553.825640201569
• CID: 986891
• PubChem ID: 66483

1,5-diamino-2,4,6,8-tetrabromoanthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,5-diamino-2,4,6,8-tetrabromoanthraquinone
• 1,5-diamino-2,4,6,8-tetrabromoanthracene-9,10-dione
• SCHEMBL5565610
• 81-56-1
• 1,5-diamino-2,4,6,8-tetrabromo-anthracene-9,10-dione
• EINECS 201-361-9
• DTXSID20230842
• NS00038138
• KNOYUKKOVLJJRM-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H6Br4N2O2/c15-3-1-5(17)11(19)9-7(3)13(21)10-8(14(9)22)4(16)2-6(18)12(10)20/h1-2H,19-20H2
• InChI Key： KNOYUKKOVLJJRM-UHFFFAOYSA-N
• SMILES： C1=C(C2=C(C(=C1Br)N)C(=O)C3=C(C2=O)C(=C(C=C3Br)Br)N)Br

Computed Properties

• Exact Mass: 553.71218g/mol
• Monoisotopic Mass: 549.71628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 86.2Ų